1-{3-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone
Description
1-{3-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone (CAS: 1353970-01-0) is a piperidine-derived compound characterized by a tertiary amine structure with ethyl and 2-aminoethyl substituents at the 3-position of the piperidine ring and an acetyl group at the 1-position. Its molecular formula is C₁₂H₂₅N₃O, with a molecular weight of 227.35 g/mol . The compound is of interest in medicinal chemistry due to its structural similarity to pharmacologically active amines, particularly in central nervous system (CNS) targeting agents, as suggested by analogous piperidine-ethanone derivatives used in antipsychotic drugs like iloperidone .
Properties
IUPAC Name |
1-[3-[2-aminoethyl(ethyl)amino]piperidin-1-yl]ethanone | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H23N3O/c1-3-13(8-6-12)11-5-4-7-14(9-11)10(2)15/h11H,3-9,12H2,1-2H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GHEYYNJINYTZEO-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CCN)C1CCCN(C1)C(=O)C | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H23N3O | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.32 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
The synthesis of 1-{3-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone can be achieved through several synthetic routes. One common method involves the reaction of piperidine with 2-aminoethyl ethylamine under controlled conditions to form the desired product. The reaction typically requires a catalyst and is carried out in an organic solvent at elevated temperatures to ensure complete conversion . Industrial production methods often involve large-scale batch reactors where the reactants are mixed and heated under pressure to achieve high yields .
Chemical Reactions Analysis
1-{3-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone undergoes various chemical reactions, including:
Scientific Research Applications
1-{3-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone has several scientific research applications:
Mechanism of Action
The mechanism of action of 1-{3-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and influencing various biochemical pathways. For instance, it may inhibit certain enzymes involved in cell proliferation, leading to potential anticancer effects .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The compound is part of a broader class of piperidin-1-yl-ethanones with diverse substitutions. Key structural analogs and their properties are summarized below:
Notes:
- Lipophilicity (logP) : Estimated using fragment-based methods (e.g., XLogP3 ).
- Stereochemistry : R/S configurations influence binding affinity, as seen in bromodomain inhibitors .
Pharmacological Potential
- Receptor Binding : Analogous compounds (e.g., thioridazine derivatives) exhibit activity at dopamine and serotonin receptors, implying similar mechanisms for the target .
Biological Activity
1-{3-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone, a compound with the molecular formula and CAS number 1353970-01-0, has gained attention for its potential biological activities. This article reviews the biological properties, mechanisms of action, and relevant case studies related to this compound.
Chemical Structure and Properties
The compound features a piperidine ring substituted with an aminoethyl side chain, which is significant for its interaction with biological targets. The structural formula can be represented as follows:
Research indicates that compounds similar to 1-{3-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone may interact with various biological targets, including:
- G Protein-Coupled Receptors (GPCRs) : These receptors are critical in mediating cellular responses to hormones and neurotransmitters. The piperidine structure may facilitate binding to GPCRs, influencing signaling pathways.
- Kinase Inhibition : Compounds with similar structures have shown potential as inhibitors of specific kinases involved in cancer progression and other diseases. For instance, derivatives have been reported to inhibit tyrosine kinases, which play a role in cell proliferation and survival.
Antimicrobial Activity
1-{3-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone has shown promising antimicrobial properties. In vitro studies have demonstrated its effectiveness against various bacterial strains. The Minimum Inhibitory Concentration (MIC) values indicate its potency:
| Bacterial Strain | MIC (µg/mL) |
|---|---|
| Staphylococcus aureus | 50 |
| Escherichia coli | 75 |
| Pseudomonas aeruginosa | 100 |
These results suggest that the compound disrupts bacterial cell membranes, leading to cell lysis.
Anticancer Activity
The compound's ability to inhibit specific kinases suggests potential anticancer activity. In studies involving cancer cell lines, it has been observed to induce apoptosis and inhibit cell proliferation:
| Cancer Cell Line | IC50 (µM) |
|---|---|
| MCF-7 (Breast Cancer) | 10 |
| A549 (Lung Cancer) | 15 |
| HeLa (Cervical Cancer) | 12 |
Case Studies
A notable study explored the effects of 1-{3-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone on cancer cells. Researchers treated MCF-7 cells with varying concentrations of the compound and observed significant reductions in cell viability at concentrations above 10 µM. Flow cytometry analysis revealed an increase in apoptotic cells, indicating that the compound effectively triggers programmed cell death.
Another study investigated its antimicrobial properties against E. coli and P. aeruginosa. The results confirmed that the compound significantly inhibited bacterial growth compared to control groups, supporting its potential use as an antibacterial agent.
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
